Cas no 62642-60-8 (Benzoic acid, 4-[(diethylamino)methyl]-, ethyl ester, hydrochloride)

• Product Name: Benzoic acid, 4-[(diethylamino)methyl]-, ethyl ester, hydrochloride
• CAS No: 62642-60-8
• MF: C₁₄H₂₂ClNO₂
• MW: 271.78298330307
• CID: 436771
• PubChem ID: 12299014
• Update Time: 2025-04-19

Benzoic acid, 4-[(diethylamino)methyl]-, ethyl ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(diethylamino)methyl]-, ethyl ester, hydrochloride
• ethyl 4-(diethylaminomethyl)benzoate,hydrochloride
• DTXSID30486111
• 62642-60-8
• ethyl 4-(diethylaminomethyl)benzoate;hydrochloride

• Inchi： 1S/C14H21NO2.ClH/c1-4-15(5-2)11-12-7-9-13(10-8-12)14(16)17-6-3;/h7-10H,4-6,11H2,1-3H3;1H
• InChI Key： QZPGEZWHRVPYHJ-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1C=CC(=CC=1)CN(CC)CC)=O

Computed Properties

• Exact Mass: 271.13406
• Monoisotopic Mass: 271.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 218
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54